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Compound of Interest

Compound Name: Stigmasterol-d5

Cat. No.: B15556724

CAS Number: 2260669-29-0

This technical guide provides an in-depth overview of Stigmasterol-d5, a deuterated form of
the common plant sterol, stigmasterol.[1][2] Designed for researchers, scientists, and
professionals in drug development, this document details the compound's properties, suppliers,
analytical applications, and its relevance in cellular signaling pathways.

Core Compound Properties

Stigmasterol-d5 is primarily utilized as an internal standard in mass spectrometry-based
analytical methods for the accurate quantification of stigmasterol in various biological matrices.
[3] Its five deuterium atoms provide a distinct mass shift, facilitating precise measurement
without interfering with the analysis of the endogenous, non-labeled compound.
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Property Value Source
CAS Number 2260669-29-0 [1][4]
Molecular Formula C29Ha3DsO [11[4]
Molecular Weight 417.72 g/mol [1114]
Appearance Powder [51[6]
Purity >99% (HPLC) [5][6]
Storage Temperature -20°C [61[7]

Soluble in organic solvents
Solubility such as methanol and

chloroform.

Commercial Suppliers

A number of chemical suppliers offer Stigmasterol-d5 for research purposes. The following
table lists some of the key suppliers. Pricing and availability are subject to change and should
be verified on the suppliers' websites.

Supplier Product Number/Name Notes

Avanti Polar Lipids (distributed

. ] 700157P Offered as a powder.[4][5][6][8]
by MilliporeSigma)

Available in various quantities.

MedChemExpress (MCE) HY-N0131S1
[9][10]
] Provides basic chemical and
Chemsrc Stigmasterol-d5-1 ) )
physical properties.[1]
) Marketed as a reference
Axios Research AR-S01905

standard.

Experimental Protocols: Quantification of
Stigmasterol
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Stigmasterol-d5 is an essential tool for the accurate quantification of stigmasterol in biological
samples, such as plasma, serum, and tissue extracts, using hyphenated mass spectrometry
techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS).

Workflow for Stigmasterol Quantification

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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